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Compound of Interest

Compound Name: Y1R probe-1

Cat. No.: B12409071 Get Quote

For researchers, scientists, and drug development professionals utilizing Y1R probe-1,

ensuring its proper disposal is a critical component of laboratory safety and environmental

responsibility. In the absence of a specific Safety Data Sheet (SDS), a conservative approach,

treating the compound as potentially hazardous chemical waste, is recommended. This guide

provides essential, step-by-step procedural information for the safe handling and disposal of

Y1R probe-1.

Key Characteristics of Y1R Probe-1
A summary of the available quantitative data for Y1R probe-1 is presented below. This

information is crucial for correct labeling and waste management.

Property Value

Chemical Formula C₆₄H₇₁F₃N₁₀O₁₂

Molecular Weight 1229.30 g/mol

Description
A high-affinity fluorescence probe for the

Neuropeptide Y Y1 Receptor.

Storage
Store at -20°C for up to 2 years (powder), or in

DMSO at -80°C for up to 6 months.

Experimental Protocols Referenced
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Currently, no specific experimental protocols detailing the disposal of Y1R probe-1 are publicly

available. The following disposal procedure is based on established best practices for

laboratory chemical waste management.

Step-by-Step Disposal Procedure for Y1R Probe-1
1. Waste Identification and Segregation:

Treat all materials contaminated with Y1R probe-1 (e.g., unused solutions, contaminated

labware, gloves, and paper towels) as chemical waste.

Do not mix Y1R probe-1 waste with other waste streams such as biological, radioactive, or

general trash to prevent dangerous reactions and cross-contamination.[1]

Segregate solid waste contaminated with Y1R probe-1 from liquid waste into separate,

clearly marked containers.

2. Waste Collection and Container Management:

Use a dedicated, leak-proof, and chemically compatible container for collecting Y1R probe-1
waste. Plastic is often preferred for waste storage.[2]

Ensure the waste container is always securely closed, except when adding waste, to prevent

spills and evaporation.[3]

The container must be clearly labeled as "Hazardous Waste" and should identify the

contents, including the full chemical name "Y1R probe-1" and its known characteristics.

3. Consultation and Adherence to Institutional Policies:

Crucially, consult your institution's Environmental Health and Safety (EHS) department for

specific guidance on chemical waste disposal.[4] EHS will provide information on local

regulations and institutional protocols.

Follow all institutional requirements for waste accumulation, storage duration, and

scheduling a waste pickup.

4. Waste Pickup and Final Disposal:
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Store the labeled waste container in a designated satellite accumulation area within your

laboratory.[2]

Arrange for a hazardous waste pickup through your institution's EHS program. Trained

personnel will then manage the final disposal in compliance with all federal, state, and local

regulations.

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of Y1R
probe-1.
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Caption: Workflow for the proper disposal of Y1R probe-1.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b12409071?utm_src=pdf-body-img
https://www.benchchem.com/product/b12409071?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12409071?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b12409071?utm_src=pdf-custom-synthesis
https://riskmanagement.sites.olt.ubc.ca/files/2019/07/In-Lab-Treatment-Chem-Waste.pdf
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://www.odu.edu/sites/default/files/documents/labwaste-mgmnt-guidelines.pdf
https://ehs.cornell.edu/manuals/hazardous-waste-manual/chapter-3-minimizing-hazardous-waste-generation/38-disposal
https://ehs.cornell.edu/manuals/hazardous-waste-manual/chapter-3-minimizing-hazardous-waste-generation/38-disposal
https://www.benchchem.com/product/b12409071#y1r-probe-1-proper-disposal-procedures
https://www.benchchem.com/product/b12409071#y1r-probe-1-proper-disposal-procedures
https://www.benchchem.com/product/b12409071#y1r-probe-1-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12409071?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12409071?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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